Cas no 111795-99-4 (2-(6-Methoxy-3-nitropyridin-2-yl)acetonitrile)

• Product Name: 2-(6-Methoxy-3-nitropyridin-2-yl)acetonitrile
• CAS No: 111795-99-4
• MF: C₈H₇N₃O₃
• MW: 193.159481287003
• MDL: MFCD00277091
• CID: 129412
• PubChem ID: 329762297
• Update Time: 2025-08-05

2-(6-Methoxy-3-nitropyridin-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Pyridineacetonitrile,6-methoxy-3-nitro-
• 6-methoxy-3-nitro-2-Pyridineacetonitrile
• (6-methoxy-3-nitro-2-pyridyl)acetonitrile
• (6-methoxy-3-nitropyridin-2-yl)acetonitrile
• 2-(3-nitro-6-methoxypyrid-2-yl)acetonitrile
• 2-(6-Methoxy-3-nitropyrid-2-yl)acetonitrile
• 2-cyanomethyl-6-methoxy-3-nitropyridine
• 2-pyridineacetonitrile,6-methoxy-3-nitro
• 6-Methoxy-3-nitropyridine-2-acetonitrile
• (6-Methoxy-3-nitro-pyridin-2-yl)-acetonitrile
• AS-45812
• J-002632
• InChI=1/C8H7N3O3/c1-14-8-3-2-7(11(12)13)6(10-8)4-5-9/h2-3H,4H2,1H
• 2-(6-methoxy-3-nitropyridin-2-yl)acetonitrile
• 2-pyridineacetonitrile, 6-methoxy-3-nitro-
• A849311
• Oprea1_864103
• DTXSID20348653
• FT-0762826
• 111795-99-4
• 6-Methoxy-3-nitropyridine-2-acetonitrile, 97%
• SCHEMBL3219042
• 2-(6-Methoxy-3-nitro-2-pyridinyl)acetonitrile
• KOOPAOCWSWOMQI-UHFFFAOYSA-N
• SB55479
• MFCD00277091
• AKOS015851924
• 2-Cyanomethyl-3-nitro-6-methoxy pyridine
• 2-(6-methoxy-3-nitro-2-pyridyl)acetonitrile
• DB-060127
• SY239514
• 2-(6-Methoxy-3-nitropyridin-2-yl)acetonitrile

• MDL： MFCD00277091
• Inchi： 1S/C8H7N3O3/c1-14-8-3-2-7(11(12)13)6(10-8)4-5-9/h2-3H,4H2,1H3
• InChI Key： KOOPAOCWSWOMQI-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C(CC#N)=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 193.04900
• Monoisotopic Mass: 193.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• Density: 1.334±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 117-122 °C
• Boiling Point: 345.6°C at 760 mmHg
• Flash Point: 162.8°C
• Refractive Index: 1.563
• Solubility: Slightly soluble (2.3 g/l) (25 º C),
• PSA: 91.73000
• LogP: 1.58768

2-(6-Methoxy-3-nitropyridin-2-yl)acetonitrile Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H318
• Warning Statement： P280-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-41
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds